Cas no 14528-64-4 (4-Nitrocatechol Sulfate Dipotassium Salt)

• Product Name: 4-Nitrocatechol Sulfate Dipotassium Salt
• CAS No: 14528-64-4
• MF: C₆H₃K₂NO₇S
• MW: 311.352122545242
• MDL: MFCD00007465
• CID: 87359
• PubChem ID: 16219779
• Update Time: 2025-10-29

4-Nitrocatechol Sulfate Dipotassium Salt Chemical and Physical Properties

Names and Identifiers

• disodium 5-nitro-2-oxidobenzenesulphonate
• 4-Nitrocatechol sulfate dipotassium salt dihydrate
• 4-Nitrocatechol Sulfate Dipotassium Salt Hydrate
• 2-HYDROXY-5-NITROPHENYL SULFATE DIPOTASSIUM SALT
• 2-Hydroxy-5-nitrophenylsulfate Dipotassium Salt Hydrate
• 4-Nitrocatechol Sulfate Dipotassium Salt [Substrate for Sulfatase]
• 4-Nitrocatechol Sulfate DipotassiuM Salt Hydrate [Substrate for Sulfatase]
• p-Nitrocatechol sulfate dipotassium salt
• 2-Hydroxy-5-nitrophenyl sulfate
• Hydrate [Substrate for Sulfatase]
• P-NITROCATECHOL SULFATE DIPOTASSIUM
• 4-NITROCATECHOL SULFATE DIPOTASSIUM SALT
• 4-Nitrocatechol sulphate, dipotassium salt
• 4-Nitrocatechol Sulfate DipotassiuM Salt 2-HYDROXY-5-NITROPHENYL SULFATE DIPOTASSIUM SALT
• 2-Hydroxy-5-nitrophenyl sulphate, dipotassium salt
• 1,2-BENZENEDIOL, 4-NITRO-, 2-(HYDROGEN SULFATE), DIPOTASSIUM SALT
• Dipotassium 2-hydroxy-5-nitrophenyl sulfate
• 4-Nitrocatechol sulfate dipotassium salt, crystalline
• 2-Hydroxy-5-nitrophenylsulfate Dipotassium Salt
• AKOS024418751
• dipotassium;(5-nitro-2-oxidophenyl) sulfate
• POTASSIUM, (2-HYDROXY-4-NITROPHENOXY)-, HYDROGEN SULFATE, POTASSIUM SALT
• 2-Hydroxy-5-nitrophenyl sulfate dipotassium salt monohydrate, 2-Hydroxy-5-nitrophenyl sulfate, p-Nitrocatechol sulfate dipotassium salt
• EINECS 238-550-0
• PYROCATECHOL, 4-NITRO-, 2-(HYDROGEN SULFATE), DIPOTASSIUM SALT
• N0428
• MFCD00007465
• Q27294478
• 1,2-Benzenediol,4-nitro-,2-(hydrogen sulfate),dipotassium salt(9ci)
• Potassium5-nitro-2-oxidophenylsulfate
• 14528-64-4
• UNII-YDQ726PEYH
• DIPOTASSIUM NITROCATECHOL SULFATE
• Z3243773083
• Potassium 5-nitro-2-oxidophenyl sulfate
• YDQ726PEYH
• J-008083
• EN300-12475946
• dipotassium 4-nitro-2-(sulfooxy)benzen-1-olate
• 1,2-Benzenediol, 4-nitro-, 2-(hydrogen sulfate), dipotassium salt (9CI)
• Dipotassium 2-hydroxy-5-nitrophenyl Sulfate; Dipotassium Nitrocatechol Sulfate;N493753
• DB-042776
• CKWWBDCAYRJAJB-UHFFFAOYSA-L
• dipotassium 4-nitro-2-(sulfonatooxy)benzenolate
• G75978
• 4-Nitrocatechol Sulfate Dipotassium Salt

• MDL： MFCD00007465
• Inchi： 1S/C6H5NO7S.2K/c8-5-2-1-4(7(9)10)3-6(5)14-15(11,12)13;;/h1-3,8H,(H,11,12,13);;/q;2*+1/p-2
• InChI Key： CKWWBDCAYRJAJB-UHFFFAOYSA-L
• SMILES： [K+].[K+].S(=O)(=O)([O-])OC1C(=CC=C(C=1)[N+](=O)[O-])[O-]
• BRN： 3805018

Computed Properties

• Exact Mass: 310.89000
• Monoisotopic Mass: 234.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.4
• Topological Polar Surface Area: 138A^2

Experimental Properties

• Color/Form: Yellow or orange crystalline powder
• Density: Not available
• Melting Point: >300°C
• Boiling Point: Not available
• Flash Point: 15.4±12.6 °C
• Solubility: H2O: 0.1 g/mL, clear
• Water Partition Coefficient: Soluble in water (100 mg/ml).
• PSA: 143.69000
• LogP: 2.18160
• Solubility: Soluble
• Sensitiveness: Light Sensitive

4-Nitrocatechol Sulfate Dipotassium Salt Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：8-10-21
• Hazardous Material Identification：
• Storage Condition：−20°C
• Safety Term：S26-S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 4-Nitrocatechol Sulfate Dipotassium Salt

Introduction to 4-Nitrocatechol Sulfate Dipotassium Salt (CAS No. 14528-64-4)

4-Nitrocatechol Sulfate Dipotassium Salt, identified by the Chemical Abstracts Service Number (CAS No.) 14528-64-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, derived from nitrocatechol, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in medicinal chemistry and enzyme inhibition studies.

The molecular structure of 4-Nitrocatechol Sulfate Dipotassium Salt consists of a catechol backbone substituted with a nitro group at the 4-position, further modified by sulfate groups linked to potassium ions. This configuration imparts distinct reactivity and solubility characteristics, enhancing its utility in synthetic chemistry and biological assays. The presence of the nitro group introduces a polar, electron-withdrawing moiety, which can influence both electronic and steric properties, making it a versatile building block for drug design.

In recent years, 4-Nitrocatechol Sulfate Dipotassium Salt has been explored for its potential in developing novel therapeutic agents. Its ability to interact with biological targets such as enzymes and receptors has been investigated extensively. For instance, studies have demonstrated its role as an inhibitor in certain metabolic pathways, suggesting its applicability in treating conditions related to oxidative stress and inflammation. The sulfate dipotassium salt form enhances water solubility, facilitating its use in aqueous-based biological systems and pharmaceutical formulations.

One of the most compelling aspects of 4-Nitrocatechol Sulfate Dipotassium Salt is its involvement in the synthesis of advanced pharmaceutical intermediates. Researchers have leveraged its structural features to develop compounds with enhanced bioavailability and targeted action. The nitro group can be further functionalized through reduction or diazotization reactions, allowing for the creation of diverse derivatives with tailored properties. These derivatives have shown promise in preclinical studies as potential candidates for treating neurological disorders, cancer, and infectious diseases.

The compound's significance extends beyond mere chemical curiosity; it represents a cornerstone in the development of next-generation therapeutics. By integrating 4-Nitrocatechol Sulfate Dipotassium Salt into drug discovery pipelines, scientists aim to overcome existing limitations in conventional treatments. Its multifaceted interactions with biological molecules make it an attractive scaffold for designing molecules that can modulate disease pathways effectively.

Recent advancements in computational chemistry have further highlighted the potential of 4-Nitrocatechol Sulfate Dipotassium Salt. Molecular modeling studies have provided insights into its binding affinity and specificity for various targets, aiding in the rational design of more potent and selective inhibitors. These computational approaches complement experimental efforts, enabling researchers to predict and optimize the pharmacological properties of derived compounds efficiently.

The industrial relevance of 4-Nitrocatechol Sulfate Dipotassium Salt is underscored by its incorporation into large-scale synthetic processes. Manufacturers have developed optimized protocols for its production, ensuring high purity and yield suitable for commercial applications. This scalability is crucial for translating laboratory discoveries into viable pharmaceutical products, meeting the growing demand for innovative treatments.

Environmental considerations also play a role in the utilization of 4-Nitrocatechol Sulfate Dipotassium Salt. Efforts are underway to develop greener synthetic routes that minimize waste and energy consumption. Such sustainable practices align with global initiatives to promote environmentally responsible chemical manufacturing, ensuring that the compound's benefits are realized without compromising ecological integrity.

Future research directions for 4-Nitrocatechol Sulfate Dipotassium Salt include exploring its role in nanomedicine and targeted drug delivery systems. The compound's unique physicochemical properties make it an ideal candidate for encapsulating bioactive molecules within nanoparticles, enhancing their delivery to specific sites within the body. This approach holds promise for improving therapeutic efficacy while reducing side effects.

In summary, 4-Nitrocatechol Sulfate Dipotassium Salt (CAS No. 14528-64-4) is a multifaceted compound with broad applications in pharmaceutical research and development. Its structural versatility, combined with its functional attributes, positions it as a key player in advancing therapeutic strategies across multiple disease areas. As scientific understanding evolves, the potential uses of this compound are likely to expand further, reinforcing its importance in modern chemistry and medicine.